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Cat. No.: B1238904 Get Quote

Disclaimer: The information provided herein is intended for a professional audience of

researchers, scientists, and educators with expertise in chemical handling and safety. The

demonstrations described are inherently hazardous and should only be conducted by trained

professionals in a controlled laboratory setting with appropriate safety measures in place. Many

educational institutions have banned or discouraged the use of potassium chlorate due to its

significant risks. Safer alternatives should always be considered.

Introduction
Potassium chlorate (KClO₃) is a potent oxidizing agent that has historically been used in

educational settings to demonstrate dramatic exothermic reactions.[1] Its ability to violently

oxidize organic materials, such as sugar, provides a visually striking illustration of redox

reactions and chemical energy. However, mixtures of potassium chlorate with combustible

materials can be dangerously unstable, sensitive to shock and friction, and may ignite or

explode unpredictably.[2][3][4][5] This document provides detailed protocols for common

demonstrations, summarizes quantitative data from various sources, outlines the chemical

principles involved, and emphasizes the critical safety protocols required.

Chemical Principles and Thermodynamics
The primary principle behind these demonstrations is the rapid decomposition of potassium
chlorate to produce oxygen gas, which then acts as a powerful oxidant for a fuel source (e.g.,
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sucrose).

1.1 Thermal Decomposition of Potassium Chlorate When heated above its melting point (356

°C), potassium chlorate decomposes.[4][6] This process can follow two main pathways:

Uncatalyzed Decomposition: In the absence of a catalyst, heating first converts potassium
chlorate into potassium perchlorate (KClO₄) and potassium chloride (KCl).[4] With continued

heating at higher temperatures (around 400 °C), the potassium perchlorate further

decomposes into potassium chloride and oxygen.[4]

4 KClO₃(s) → 3 KClO₄(s) + KCl(s)

KClO₄(s) → KCl(s) + 2 O₂(g)

Catalyzed Decomposition: In the presence of a catalyst, typically manganese (IV) dioxide

(MnO₂), the decomposition occurs at a lower temperature and proceeds directly to

potassium chloride and oxygen.[4][6][7]

2 KClO₃(s) --(MnO₂)--> 2 KCl(s) + 3 O₂(g)[4][8]

The overall decomposition is an exothermic process, releasing significant thermal energy.[7]

1.2 Oxidation of Sucrose In demonstrations involving sugar (sucrose, C₁₂H₂₂O₁₁), the oxygen

generated from the decomposition of KClO₃ rapidly oxidizes the sucrose. The overall reaction

is highly exothermic, releasing energy in the form of heat, light, and sound.[2][9]

C₁₂H₂₂O₁₁(s) + 8 KClO₃(s) → 12 CO₂(g) + 11 H₂O(g) + 8 KCl(s)[9]

The reaction can also be initiated by adding a drop of concentrated sulfuric acid to a mixture of

potassium chlorate and sugar. The sulfuric acid dehydrates the sugar and reacts with

potassium chlorate to form chloric acid (HClO₃), a highly unstable and powerful oxidizer that

ignites the mixture.[2][10][11]

1.3 Thermodynamic and Kinetic Data The decomposition of potassium chlorate has been

studied using various techniques. The following table summarizes key quantitative data

regarding its thermal decomposition.
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Parameter Value Conditions Source

Standard Heat of

Decomposition (ΔH°)
-38.25 ± 0.30 kJ/mol

25 °C, KClO₃(c) →

KCl(c) + 3/2 O₂(g)
[12]

Standard Heat of

Formation (ΔHf°)
-95.23 ± 0.10 kcal/mol 25 °C [12]

Activation Energy (Ea)
237.3, 293.8, 231.3

kJ·mol⁻¹

For three consecutive

steps via DSC
[13][14]

Activation Energy (Ea) 231.0, 239.9 kJ·mol⁻¹
For two mass loss

steps via TG
[13][14]

Melting Point 356 °C [4][6]

Decomposition

Temperature
~400 °C [4][6]

Hazard Analysis and Safety Protocols
WARNING: Potassium chlorate is a Class 3 or 4 oxidizer.[5] It can cause fire or explosion, is

harmful if swallowed or inhaled, and can form extremely shock- and friction-sensitive explosive

mixtures with combustible materials, sulfur compounds, and red phosphorus.[1][5]

2.1 Mandatory Safety Precautions

Personal Protective Equipment (PPE): Wear chemical splash goggles, a face shield, a flame-

resistant lab coat, and heavy-duty gloves.[2][5]

Engineering Controls: All procedures must be conducted in a certified chemical fume hood

with the sash positioned as low as possible.[5][9][15] A blast shield must be placed between

the experiment and the demonstrator.[5][9][10][16]

Ventilation: The reaction produces a large volume of smoke and potentially toxic gases.[10]

[16] Adequate ventilation is critical.

Storage: Store potassium chlorate separately from all other chemicals, especially organic

compounds, flammable materials, and acids.[2][5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6610354/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6610354/
https://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-e3f89754-db85-4d7d-8425-fa92c450272e/c/Ravanbod_2_2016.pdf
https://www.researchgate.net/publication/307613113_Kinetic_Study_of_the_Thermal_Decomposition_of_Potassium_Chlorate_Using_the_Non-isothermal_TGDSC_Technique
https://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-e3f89754-db85-4d7d-8425-fa92c450272e/c/Ravanbod_2_2016.pdf
https://www.researchgate.net/publication/307613113_Kinetic_Study_of_the_Thermal_Decomposition_of_Potassium_Chlorate_Using_the_Non-isothermal_TGDSC_Technique
https://en.wikipedia.org/wiki/Potassium_chlorate
https://byjus.com/chemistry/potassium-chlorate/
https://en.wikipedia.org/wiki/Potassium_chlorate
https://byjus.com/chemistry/potassium-chlorate/
https://www.benchchem.com/product/b1238904?utm_src=pdf-body
https://jst.chem.yale.edu/sites/default/files/files/module%20Kchlorate_JST.pdf
https://www.acs.org/molecule-of-the-week/archive/p/potassium-chlorate.html
https://jst.chem.yale.edu/sites/default/files/files/module%20Kchlorate_JST.pdf
http://www.chem.indiana.edu/wp-content/uploads/2016/09/19-5-The-Magic-Wand.doc
https://jst.chem.yale.edu/sites/default/files/files/module%20Kchlorate_JST.pdf
https://jst.chem.yale.edu/sites/default/files/files/module%20Kchlorate_JST.pdf
https://www.csub.edu/chemistry/_files/Exploding_Gummy_Bears.pdf
https://sites.lib.jmu.edu/chemdemos/2011/06/14/gummy-bear-sacrifice/
https://jst.chem.yale.edu/sites/default/files/files/module%20Kchlorate_JST.pdf
https://www.csub.edu/chemistry/_files/Exploding_Gummy_Bears.pdf
https://www-chem.ucsd.edu/undergraduate/teaching-labs/demos/demo43.html
https://resources.finalsite.net/files/v1571855596/resanet/zjlpbnvyqwihwkcvpbvc/DuelingGummiBearsDemo.doc
https://www-chem.ucsd.edu/undergraduate/teaching-labs/demos/demo43.html
https://resources.finalsite.net/files/v1571855596/resanet/zjlpbnvyqwihwkcvpbvc/DuelingGummiBearsDemo.doc
https://www.benchchem.com/product/b1238904?utm_src=pdf-body
http://www.chem.indiana.edu/wp-content/uploads/2016/09/19-5-The-Magic-Wand.doc
https://jst.chem.yale.edu/sites/default/files/files/module%20Kchlorate_JST.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Disposal: Do not mix waste with other materials. KClO₃ waste should be collected

separately and disposed of as hazardous waste through an environmental health and safety

(EHS) office.[5][10] Allow reaction vessels to cool completely before cleaning, then soak in

water to dissolve the remaining salts.[16]
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Experimental Protocols
The following are protocols for two common demonstrations. Quantities may be adjusted, but

small-scale reactions are strongly recommended.

3.1 Demonstration 1: The "Gummy Bear" (Screaming Jelly Baby) Reaction

This demonstration shows the rapid oxidation of the sugar and gelatin in a gummy bear by

molten potassium chlorate.[17]

Methodology:

Setup: Clamp a large, clean Pyrex test tube vertically to a ring stand inside a fume hood.

Place a blast shield in front of the setup.[9][16]

Reagents: Weigh 5-7 grams of potassium chlorate and add it to the test tube.[9][16]

Heating: Gently heat the bottom of the test tube with a Bunsen burner until the potassium
chlorate melts completely into a clear liquid. Bubbles of oxygen may be visible.[9][16]

Initiation: Turn off and remove the Bunsen burner. Using long metal tongs, drop one gummy

bear into the molten potassium chlorate.[9][16]

Observation: Immediately step back. The gummy bear will erupt into a violent flame, often

with a characteristic "screaming" sound and a lilac (purple) flame due to the potassium ions.

[9][17]
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Preparation

Execution

Post-Reaction

1. Don PPE
(Goggles, Face Shield, Lab Coat)

2. Set up Test Tube in
Fume Hood with Blast Shield

3. Weigh 5-7 g KClO₃

4. Add KClO₃ to Test Tube

5. Heat KClO₃ until Molten

6. Remove Heat Source

7. Drop Gummy Bear
into Test Tube

8. Observe Reaction
from a Safe Distance

9. Allow Apparatus to Cool Completely

10. Soak Test Tube in Water

11. Dispose of Residue
as Hazardous Waste
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3.2 Demonstration 2: The "Magic Wand" (Potassium Chlorate and Sucrose)
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This demonstration uses concentrated sulfuric acid to initiate the reaction between solid

potassium chlorate and sucrose.

Methodology:

Setup: Place a ceramic or other fireproof pad on the floor of a fume hood. Place a blast

shield in front of the setup.[2][10]

Reagents: In a plastic container, carefully and gently mix approximately 12 grams of

potassium chlorate with 4 grams of sucrose. Do not grind the mixture, as this can cause it

to explode.[2][10] Pour the mixture into a small pile on the fireproof pad.

Initiation: Create a small depression in the top of the pile.[2] Using a long glass rod (~4 ft),

carefully acquire a single drop of concentrated (18M) sulfuric acid on the tip.[2]

Observation: Touch the tip of the glass rod to the depression in the mixture and immediately

step back.[2][10] The reaction will start slowly with smoke, then erupt into a large, violet

flame.[2]

Quantitative Data Summary
The following tables summarize the quantities of reagents used in various published protocols

for these demonstrations.

Table 1: Reagent Quantities for "Gummy Bear" Demonstration

Source Potassium Chlorate (g) Other Reagents

CSUB[9] 6.0 1 Gummy Bear

JMU[15] ~1/4 inch in test tube 1/2 or 1 Gummy Bear

Owlcation[8] ~10 1 Gummy Bear

MEL Science[17] 15 1 Gummy Bear

Flinn Scientific (substitute)[16] 5-7 1 Gummy Bear

Table 2: Reagent Quantities for "Potassium Chlorate and Sucrose" Demonstration
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Source
Potassium
Chlorate (g)

Sucrose (g) Initiator

UC San Diego[10] 12 4 1 drop conc. H₂SO₄

University of

Wisconsin[2]
8.90 18.20 1 drop conc. H₂SO₄

Dynamic Science[11] 9.00 9.00 1 drop conc. H₂SO₄

U of Queensland

(Multi-color)[3]
6 2 1 drop conc. H₂SO₄

Safer Alternatives
Given the significant hazards associated with potassium chlorate, educators and researchers

are strongly encouraged to use safer alternatives that demonstrate the same chemical

principles.

"Elephant's Toothpaste": The catalytic decomposition of concentrated hydrogen peroxide

(e.g., with potassium iodide) produces a large volume of oxygen and water vapor in a

dramatic, but far less hazardous, exothermic reaction.

Combustion of Lycopodium Powder: Demonstrates surface area effects on reaction rates

and produces a large fireball with minimal explosive risk.

Commercial Flash Paper: Commercially available nitrocellulose is stabilized and can be used

to demonstrate rapid combustion with much greater safety and control than homemade

pyrotechnic mixtures.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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